Cas no 893740-97-1 (4-(5-Formylthiophen-2-yl)phenol)

• Product Name: 4-(5-Formylthiophen-2-yl)phenol
• CAS No: 893740-97-1
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD06802776
• CID: 1941256
• PubChem ID: 16085633
• Update Time: 2025-09-26

4-(5-Formylthiophen-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-hydroxyphenyl)thiophene-2-carbaldehyde
• 2-formyl-5-(4'-hydroxyphenyl)thiophene
• 2-Thiophenecarboxaldehyde, 5-(4-hydroxyphenyl)-
• AGN-PC-00SQYG
• BB 0223928
• 5-(4-Hydroxyphenyl)-2-thiophenecarbaldehyde
• 4-(5-ForMylthiophen-2-yl)phenol
• CTJUQMCNJMQHLD-UHFFFAOYSA-N
• MFCD06802776
• AKOS004113147
• DTXSID80582071
• 893740-97-1
• SCHEMBL2018262
• BS-33052
• 4-(5-Formylthiophen-2-yl)phenol

• MDL： MFCD06802776
• Inchi： 1S/C11H8O2S/c12-7-10-5-6-11(14-10)8-1-3-9(13)4-2-8/h1-7,13H
• InChI Key： CTJUQMCNJMQHLD-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 204.02450067g/mol
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids